Cas no 2137717-66-7 (5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid)

• Product Name: 5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid
• CAS No: 2137717-66-7
• MF: C₈H₉NO₄S₃
• MW: 279.356358289719
• CID: 6567695
• PubChem ID: 165449482
• Update Time: 2025-06-26

5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137717-66-7
• 5-sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid
• EN300-716701
• 5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C8H9NO4S3/c9-16(12,13)6-1-5(4-2-14-3-4)7(15-6)8(10)11/h1,4H,2-3H2,(H,10,11)(H2,9,12,13)
• InChI Key： XIKOCPSITWCIDJ-UHFFFAOYSA-N
• SMILES： S1CC(C2=C(C(=O)O)SC(=C2)S(N)(=O)=O)C1

Computed Properties

• Exact Mass: 278.96937129g/mol
• Monoisotopic Mass: 278.96937129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 159Ų

Additional information on 5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid

Introduction to 5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid (CAS No. 2137717-66-7)

5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2137717-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both a sulfamoyl group and a thietan moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for various applications.

The molecular structure of 5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid consists of a thiophene core substituted with a sulfamoyl group at the 5-position and a thietan ring at the 3-position. This configuration imparts both hydrophilic and hydrophobic characteristics to the molecule, facilitating its interaction with biological targets. The sulfamoyl group, in particular, is known for its ability to form hydrogen bonds and participate in ionic interactions, which are crucial for drug-receptor binding. Meanwhile, the thietan ring introduces a sulfur-rich environment that can enhance the compound's solubility in polar solvents and improve its bioavailability.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The unique electronic properties of thiophene-based compounds make them valuable in the development of organic semiconductors and conductive polymers. Additionally, these derivatives have shown promise as intermediates in the synthesis of biologically active molecules, including antimicrobial agents, anti-inflammatory drugs, and kinase inhibitors.

One of the most compelling aspects of 5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid is its potential as a building block for more complex pharmacophores. The combination of the sulfamoyl and thietan groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, modifications at the 2-position carboxylic acid group can introduce additional polar or charged functionalities, enhancing binding affinity or metabolic stability.

Recent studies have highlighted the importance of sulfamoylated thiophenes in medicinal chemistry. These compounds have been shown to exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. For example, derivatives of this class have demonstrated efficacy against bacterial enzymes by interfering with essential metabolic pathways. Furthermore, their structural similarity to known bioactive molecules suggests that they may serve as scaffolds for developing novel therapeutics.

The synthesis of 5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include cyclization reactions to form the thiophene ring, followed by sulfonylation and thiolation to introduce the sulfamoyl and thietan groups, respectively. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The physicochemical properties of this compound are also worth exploring. Its solubility profile suggests that it may be suitable for formulation into aqueous solutions or suspensions, making it amenable to various delivery systems. Additionally, its stability under different storage conditions is crucial for ensuring long-term viability in pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its identity and purity.

In conclusion,5-Sulfamoyl-3-(thietan-3-yl)thiophene-2-carboxylic acid (CAS No. 2137717-66-7) represents an intriguing compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features offer opportunities for designing novel bioactive molecules with tailored properties. As research continues to uncover new applications for thiophene derivatives,5-Sulfamoyl-3-(thietan-3-y}thiophene)-2-carboxylic acid is poised to play an important role in advancing both academic investigations and commercial developments.